Cas no 1706458-48-1 (4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol
• CAS No: 1706458-48-1
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 4612013
• Update Time: 2025-10-21

4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol
• Benzenemethanol, 4-fluoro-3-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C9H8F4O/c1-5-7(10)3-2-6(4-14)8(5)9(11,12)13/h2-3,14H,4H2,1H3
• InChI Key： GLTIGXNLFNIAAX-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(F)C(C)=C1C(F)(F)F

Additional information on 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol

4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol: A Comprehensive Overview

The compound with CAS No 1706458-48-1, commonly referred to as 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzyl alcohol, featuring a trifluoromethyl group at the 2-position, a methyl group at the 3-position, and a fluoro group at the 4-position of the benzene ring. The presence of these substituents imparts unique chemical and physical properties, making it a valuable molecule for various applications.

4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol is synthesized through a combination of electrophilic aromatic substitution and nucleophilic addition reactions. The trifluoromethyl group is introduced via a nucleophilic substitution reaction, while the fluoro and methyl groups are added through electrophilic substitution. The resulting molecule exhibits high stability due to the electron-withdrawing effects of the trifluoromethyl and fluoro groups, which reduce the reactivity of the benzene ring.

Recent studies have highlighted the potential of 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol in drug discovery. Its unique structure allows for strong interactions with biological targets, making it a promising candidate for anti-inflammatory and antiviral agents. Researchers have also explored its use as a precursor for more complex molecules, leveraging its functional groups for further chemical modifications.

In terms of chemical properties, 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol has a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The molecule's polar nature due to the hydroxyl group enhances its ability to form hydrogen bonds, which is advantageous in pharmaceutical applications.

One of the most exciting developments involving 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol is its role in green chemistry initiatives. Scientists have developed eco-friendly synthesis methods that minimize waste and reduce environmental impact. For instance, catalytic hydrogenation using palladium catalysts has been employed to produce this compound with high yield and purity.

The application of 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol extends beyond pharmaceuticals into materials science. Researchers have investigated its use as a building block for advanced polymers and nanomaterials. Its ability to undergo polymerization under specific conditions opens new avenues for developing high-performance materials with tailored properties.

In conclusion, 4-Fluoro-3-methyl-2-(trifluoromethyl)benzyl alcohol (CAS No 1706458-48-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future research and development efforts.